Cas no 1805352-57-1 (2-Cyano-4-(difluoromethyl)-5-fluoropyridine-3-methanol)

2-Cyano-4-(difluoromethyl)-5-fluoropyridine-3-methanol is a fluorinated pyridine derivative with a cyano and hydroxymethyl functionalization, offering versatile reactivity for pharmaceutical and agrochemical applications. The presence of difluoromethyl and fluorine substituents enhances its electron-withdrawing properties, making it a valuable intermediate in the synthesis of bioactive compounds. The hydroxymethyl group provides a handle for further derivatization, enabling the introduction of additional functional moieties. Its structural features contribute to improved metabolic stability and binding affinity in target molecules. This compound is particularly useful in the development of fluorinated heterocycles, where its unique substitution pattern allows for precise modulation of physicochemical properties.

2-Cyano-4-(difluoromethyl)-5-fluoropyridine-3-methanol structure

1805352-57-1 structure

Product Name:2-Cyano-4-(difluoromethyl)-5-fluoropyridine-3-methanol

CAS No:1805352-57-1

MF:C₈H₅F₃N₂O

MW:202.133311986923

CID:4871704

Update Time:2025-06-09

2-Cyano-4-(difluoromethyl)-5-fluoropyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

- 2-Cyano-4-(difluoromethyl)-5-fluoropyridine-3-methanol
- Inchi： 1S/C8H5F3N2O/c9-5-2-13-6(1-12)4(3-14)7(5)8(10)11/h2,8,14H,3H2
- InChI Key： SFKHLJFGSXJRMO-UHFFFAOYSA-N
- SMILES： FC(C1C(=CN=C(C#N)C=1CO)F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 240
XLogP3: 0.7
Topological Polar Surface Area: 56.9

2-Cyano-4-(difluoromethyl)-5-fluoropyridine-3-methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029047535-1g	2-Cyano-4-(difluoromethyl)-5-fluoropyridine-3-methanol	1805352-57-1	97%	1g	$1,504.90	2022-04-01

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Additional information on 2-Cyano-4-(difluoromethyl)-5-fluoropyridine-3-methanol

2-Cyano-4-(difluoromethyl)-5-fluoropyridine-3-methanol

The compound 2-Cyano-4-(difluoromethyl)-5-fluoropyridine-3-methanol (CAS No: 1805352-57-1) is a highly specialized organic molecule with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with cyano, difluoromethyl, and fluoro groups, along with a hydroxymethyl group at the 3-position. The combination of these functional groups imparts the molecule with distinct chemical and physical properties that make it valuable for research and industrial applications.

Recent studies have highlighted the potential of 2-Cyano-4-(difluoromethyl)-5-fluoropyridine-3-methanol as a precursor for the synthesis of bioactive compounds. Researchers have explored its role in the development of new drugs targeting various diseases, including cancer and infectious diseases. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent anti-proliferative activity against several cancer cell lines, suggesting its potential as a lead compound for anti-cancer drug development.

In the agricultural sector, 2-Cyano-4-(difluoromethyl)-5-fluoropyridine-3-methanol has been investigated for its pesticidal properties. Its ability to inhibit key enzymes in pests and pathogens makes it a promising candidate for the development of eco-friendly pesticides. A research article in *Pest Management Science* reported that this compound shows selective toxicity towards agricultural pests without significantly affecting non-target organisms, which is a critical factor for sustainable pest control.

The synthesis of 2-Cyano-4-(difluoromethyl)-5-fluoropyridine-3-methanol involves a multi-step process that typically includes nucleophilic substitution, oxidation, and fluorination reactions. Recent advancements in catalytic methods have improved the efficiency and yield of these reactions, making the production of this compound more cost-effective and scalable. For example, the use of palladium-catalyzed cross-coupling reactions has been reported to facilitate the construction of the pyridine ring with high precision.

From a structural standpoint, 2-Cyano-4-(difluoromethyl)-5-fluoropyridine-3-methanol exhibits interesting electronic properties due to the electron-withdrawing nature of its substituents. These properties make it a suitable candidate for applications in organic electronics and optoelectronics. A study published in *Advanced Materials* explored its potential as an electron transport layer material in organic photovoltaic devices, where it demonstrated enhanced charge transport capabilities compared to conventional materials.

The environmental impact of 2-Cyano-4-(difluoromethyl)-5-fluoropyridine-3-methanol has also been a subject of recent research. Studies have shown that this compound undergoes rapid biodegradation under aerobic conditions, reducing its persistence in the environment. However, further investigations are required to fully understand its long-term ecological effects and ensure its safe use in commercial applications.

In conclusion, 2-Cyano-4-(difluoromethyl)-5-fluoropyridine-3-methanol (CAS No: 1805352-57-1) is a versatile compound with wide-ranging applications across multiple industries. Its unique structure and functional groups make it an attractive target for researchers seeking to develop innovative solutions in pharmaceuticals, agriculture, and materials science. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic research and industrial innovation.